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Compound Name:
methoxyphenyl)methanol

Cat. No.: B573342

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antimicrobial activity of various derivatives
incorporating the (2-Amino-4-methoxyphenyl)methanol moiety. The data presented is
collated from diverse studies, offering insights into the structure-activity relationships that may
guide future drug discovery efforts. Due to a lack of extensive research on simple derivatives of
(2-Amino-4-methoxyphenyl)methanol, this guide focuses on comparing more complex
molecules that feature this structural component.

Quantitative Antimicrobial Data Summary

The antimicrobial efficacy of different derivatives is summarized below. The data, extracted
from various studies, highlights the inhibitory action of these compounds against a range of
bacterial and fungal strains. The primary metrics used for comparison are the Zone of Inhibition
(in mm) and the Minimum Inhibitory Concentration (MIC) in pg/mL.
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Antimicrobial

Derivative . Activity (Zone

Compound Test Organism S Reference
Type of Inhibition in

mm)

2-Amino-6-{4'-

[(4"-

Chlorophenyl)
Nicotinonitrile (phenyl)methyl Bacillus 18 1
Derivatives amino]phenyl}-4-  megaterium

(4-

methoxyphenyl)

nicotinonitrile

Staphylococcus
20 [1]
aureus
Escherichia coli 17 [1]
Salmonella typhi 16 [1]
Aspergillus niger 19 [1]
2-Methoxy-6-{4'-
[(4"-
Chlorophenyl)
henyl)methyl Bacillus

(P ! yl)methy | 16 0
amino]phenyl}-4-  megaterium
(4-
methoxyphenyl)
nicotinonitrile
Staphylococcus

Py 18 [1]
aureus
Escherichia coli 15 [1]
Salmonella typhi 14 [1]
Aspergillus niger 17 [1]
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2-amino-4-(4-
hydroxy-3-
Chromene- methoxyphenyl)-
carbonitrile 7-methyl-4H- Escherichia coli 16.0 £ 0.36 [2]
Derivative chromene-3-
carbonitrile
(AHMCC)
Klebsiella
] 155+ 1.10 [2]
pneumoniae
Bacillus subtilis 22.0+1.49 [2]
Staphylococcus
15.0+0.74 [2]
aureus
2-amino-4-(4-
) methoxyphenyl)-
Thiazole ] o ]
o 1,3-thiazole Escherichia coli 15 [3]
Derivative
coated Fe304
NPs
Staphylococcus
Py 18 [3]
aureus

Note: The data presented is for representative compounds from the cited studies and is
intended for comparative purposes. For a comprehensive understanding, please refer to the
original publications.

Experimental Protocols

The methodologies employed in the cited studies to determine antimicrobial activity are
detailed below.

Agar Well Diffusion Method (for Nicotinonitrile and
Thiazole Derivatives)[1][3]

This method is used to assess the antimicrobial activity of the synthesized compounds by
measuring the zone of inhibition.
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Procedure:

» Media Preparation: Nutrient agar for bacteria and Potato Dextrose Agar for fungi are
prepared and sterilized.

¢ Inoculation: A standardized microbial suspension (e.g., 0.5 McFarland standard) of the test
organism is uniformly spread over the surface of the solidified agar plates.

o Well Creation: Wells of a specific diameter (e.g., 6 mm) are punched into the agar.

o Compound Application: A defined concentration of the test compound, dissolved in a suitable
solvent (e.g., DMF), is added to the wells.

 Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours
for bacteria and 28°C for 48 hours for fungi).

o Measurement: The diameter of the zone of inhibition around each well is measured in
millimeters. A larger zone indicates greater antimicrobial activity.

Agar Plate Test (for Chromene-carbonitrile Derivative)[2]

This method also relies on the diffusion of the antimicrobial agent into the agar to inhibit
microbial growth.

Procedure:

o Bacterial Culture Preparation: The test bacteria are cultured in a suitable broth to achieve a
specific cell density.

o Agar Plate Inoculation: The bacterial culture is swabbed evenly onto the surface of Mueller-
Hinton agar plates.

o Disk Application: Sterile paper discs impregnated with the test compound at a specific
concentration are placed on the agar surface.

 Incubation: The plates are incubated at 37°C for 24 hours.
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e Zone of Inhibition Measurement: The diameter of the clear zone around the discs, where
bacterial growth is inhibited, is measured.

Visualizing Experimental Workflow

The following diagram illustrates a generalized workflow for the screening of antimicrobial
compounds, a process central to the studies referenced in this guide.

Click to download full resolution via product page
Caption: Generalized workflow for synthesis and antimicrobial screening of novel compounds.

This guide provides a snapshot of the current research landscape for antimicrobial derivatives
related to (2-Amino-4-methoxyphenyl)methanol. The presented data and methodologies aim
to facilitate a better understanding of their potential and to encourage further investigation in
this promising area of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b573342#comparing-the-antimicrobial-
activity-of-different-2-amino-4-methoxyphenyl-methanol-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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